Anticonvulsant agent 5

• Molecular Formula: C24H21FN4O2S
• Molecular Weight: 448.5 g/mol
• InChI: InChI=1S/C24H21FN4O2S/c1-31-20-13-11-19(12-14-20)29-22(27-28-24(29)32)21(15-16-5-3-2-4-6-16)26-23(30)17-7-9-18(25)10-8-17/h2-14,21H,15H2,1H3,(H,26,30)(H,28,32)
• InChIKey: GJAVZKYEJHWSCZ-UHFFFAOYSA-N

Anticonvulsant Agent 5: Dual GABAA/NaV1.3 Ligand

Anticonvulsant agent 5, also designated Compound 5c, is a chiral (S)-(+)-4,5-disubstituted-1,2,4-triazole-3-thione with the molecular formula C₂₄H₂₁FN₄O₂S (MW 448.51) [1]. It was developed as part of a series of enantiopure 1,2,4-triazole-3-thiones and 1,3,4-thiadiazoles designed to target both the GABAergic system and voltage-gated sodium channels (VGSCs) for epilepsy research [1]. The compound exhibits high affinity for GABAA receptors and NaV1.3 channels, demonstrates anticonvulsant efficacy in the 6 Hz (32 mA) psychomotor seizure model in mice, and provides neuroprotection against kainic acid-induced excitotoxicity in organotypic hippocampal slice cultures [1].

6 Hz model fitReported anticonvulsant response in therapy-resistant psychomotor seizure paradigm

Dual-target probeReported engagement at GABAA BZD site and NaV1.3 channel, suited for polypharmacology studies

Hippocampal excitotoxicityNeuroprotection assay context in organotypic hippocampal slice cultures

• [1] Karaküçük-İyidoğan, A., Başaran, E., Tatar-Yılmaz, G., & Oruç-Emre, E. E. (2024). Development of new chiral 1,2,4-triazole-3-thiones and 1,3,4-thiadiazoles with promising in vivo anticonvulsant activity targeting GABAergic system and voltage-gated sodium channels (VGSCs). Bioorganic Chemistry, 151, 107662. View Source

Why In-Class Analogs Cannot Substitute for Agent 5

Within the same chiral 1,2,4-triazole-3-thione series, minor structural modifications produce large differences in anticonvulsant potency. The 4-methoxyphenyl substituent on the triazole ring of Compound 5c yields an ED₅₀ of 107.79 mg/kg in the 6 Hz psychomotor seizure test, whereas the 4-fluorophenyl analog 5b requires a 58% higher dose (ED₅₀ 170.66 mg/kg) to achieve equivalent seizure protection [1]. Additionally, the thiadiazole-based analogs (4a–d) and other triazole-3-thiones (5a, 5d) from the same library were less active in primary screening, confirming that anticonvulsant efficacy within this chemotype is highly sensitive to the nature and position of the aryl substituent [1]. Procurement of a generic “triazole-3-thione anticonvulsant” without specifying the exact 5c structure therefore carries a high risk of obtaining a compound with substantially inferior in vivo potency.

Aryl substituent sensitivity The 4-methoxyphenyl to 4-fluorophenyl shift markedly alters in vivo seizure model response; generic triazole-3-thiones may lack comparable activity.

Thiadiazole analog mismatch Thiadiazole-based compounds from the same series did not progress to quantitative ED50 testing, indicating insufficient potency; substitution risks failed anticonvulsant studies.

Chiral identity requirement Enantiopure (S)-(+) configuration is essential; racemic or opposite enantiomer may not reproduce reported target engagement.

• [1] Karaküçük-İyidoğan, A., Başaran, E., Tatar-Yılmaz, G., & Oruç-Emre, E. E. (2024). Development of new chiral 1,2,4-triazole-3-thiones and 1,3,4-thiadiazoles with promising in vivo anticonvulsant activity targeting GABAergic system and voltage-gated sodium channels (VGSCs). Bioorganic Chemistry, 151, 107662. View Source

Quantitative Evidence: Agent 5 vs. Structural Analogs

6 Hz Psychomotor Seizure Model Potency Advantage

In the 6 Hz (32 mA) psychomotor seizure test in mice, the target compound 5c (Anticonvulsant agent 5) demonstrated a significantly lower median effective dose than its closest structural analog 5b. The ED₅₀ of 5c was 107.79 mg/kg, compared with 170.66 mg/kg for 5b, representing a 1.58-fold potency advantage for 5c [1]. This test models pharmacoresistant partial epilepsy and is a standard screen for new antiepileptic drug candidates [1].

6 Hz seizure ED50

Head-to-head

ED50 107.79 mg/kg (5c) vs 170.66 mg/kg (5b)

Reported 1.58-fold lower ED50 in 6 Hz model; supports research fit for therapy-resistant seizure paradigms.

6 Hz (32 mA) mouse model, i.p. administration

Evidence Dimension	In vivo anticonvulsant potency (ED₅₀) in the 6 Hz psychomotor seizure model
Target Compound Data	ED₅₀ = 107.79 mg/kg (Compound 5c)
Comparator Or Baseline	ED₅₀ = 170.66 mg/kg (Compound 5b, the 4-fluorophenyl analog)
Quantified Difference	5c is 1.58-fold more potent; 58% lower dose required for equivalent protection
Conditions	6 Hz (32 mA) psychomotor seizure test in mice; intraperitoneal administration

Why This Matters

For researchers designing dose-response studies or considering lead optimization, the 58% lower ED₅₀ of 5c translates to a substantially wider experimental window and reduced compound consumption per animal, directly affecting procurement cost and experimental throughput.

• [1] Karaküçük-İyidoğan, A., Başaran, E., Tatar-Yılmaz, G., & Oruç-Emre, E. E. (2024). Development of new chiral 1,2,4-triazole-3-thiones and 1,3,4-thiadiazoles with promising in vivo anticonvulsant activity targeting GABAergic system and voltage-gated sodium channels (VGSCs). Bioorganic Chemistry, 151, 107662. View Source

Neuroprotection Against Kainic Acid Excitotoxicity

In an organotypic hippocampal slice culture assay of kainic acid (KA)-induced excitotoxicity, compound 5c exhibited a neuroprotective IC₅₀ of 113.40 ± 1.20 µM, closely matching the IC₅₀ of 103.30 ± 1.14 µM for analog 5b [1]. Although 5b shows marginally greater in vitro neuroprotection (≈9% lower IC₅₀), 5c achieves comparable neuroprotection at the target tissue level while requiring a substantially lower systemic dose for anticonvulsant efficacy in vivo (ED₅₀ 107.79 vs. 170.66 mg/kg) [1]. This indicates that 5c offers a more favorable in vivo efficacy-to-in vitro neuroprotection ratio.

KA neuroprotection IC50

Head-to-head

IC50 113.40 µM (5c) vs 103.30 µM (5b)

In vitro neuroprotection comparable; divergent in vivo/in vitro profile requires model-specific validation.

Organotypic hippocampal slice culture, kainic acid co-application

Evidence Dimension	In vitro neuroprotection potency (IC₅₀) against kainic acid-induced excitotoxicity
Target Compound Data	IC₅₀ = 113.40 ± 1.20 µM (Compound 5c)
Comparator Or Baseline	IC₅₀ = 103.30 ± 1.14 µM (Compound 5b)
Quantified Difference	5b is 1.10-fold more potent in vitro; 5c requires 9.8% higher concentration for equivalent neuroprotection in hippocampal slices, yet is 1.58-fold more potent in vivo
Conditions	Organotypic hippocampal slice culture; kainic acid co-application

Why This Matters

The divergent in vitro/in vivo potency profiles of 5c and 5b highlight that in vitro neuroprotection alone does not predict in vivo anticonvulsant efficacy; 5c's superior translation from target engagement to seizure protection makes it the more relevant tool compound for in vivo epilepsy research.

• [1] Karaküçük-İyidoğan, A., Başaran, E., Tatar-Yılmaz, G., & Oruç-Emre, E. E. (2024). Development of new chiral 1,2,4-triazole-3-thiones and 1,3,4-thiadiazoles with promising in vivo anticonvulsant activity targeting GABAergic system and voltage-gated sodium channels (VGSCs). Bioorganic Chemistry, 151, 107662. View Source

Dual GABAA and NaV1.3 Targeting Mechanism

Molecular docking studies confirmed that compound 5c engages both the benzodiazepine (BZD) binding site of the GABAA receptor and the voltage-gated sodium channel NaV1.3, with binding interactions consistent with the experimental anticonvulsant data [1]. This dual-target profile is mechanistically analogous to cenobamate, an FDA-approved antiepileptic drug that also combines GABA enhancement with sodium channel inhibition [1]. In contrast, the majority of clinically used antiepileptic drugs (e.g., phenytoin, carbamazepine, valproate) act predominantly through a single primary mechanism, either sodium channel blockade or GABAergic potentiation, but not both simultaneously [2].

Dual target mechanism

Class-level inference

Molecular docking confirms engagement at GABAA BZD site and NaV1.3 channel

Dual-target mechanistic context; may support broader seizure model profiling than single-target probes.

In vivo screening in MES, scMET and 6 Hz models

Evidence Dimension	Mechanism of action: number of validated anticonvulsant targets engaged
Target Compound Data	Dual target: GABAA receptor (BZD site) + NaV1.3 channel (confirmed by molecular docking and in vivo efficacy in both MES and 6 Hz models) [1]
Comparator Or Baseline	Phenytoin, carbamazepine: primarily NaV channel blockers. Valproate, benzodiazepines: primarily GABAergic. (Class-level generalization; quantitative binding affinities for 5C vs. these drugs at each target are not available from the same assay.)
Quantified Difference	Not quantified in a single comparative assay; inference based on distinct pharmacological profiles across seizure models
Conditions	Molecular docking (in silico); in vivo screening in MES, scMET, and 6 Hz seizure models

Why This Matters

A dual-target mechanism addresses two complementary pathways in epileptogenesis and may offer broader efficacy across seizure types, including pharmacoresistant epilepsy. For researchers developing novel AEDs with polypharmacology, 5c provides a structurally defined chemical probe that simultaneously interrogates both GABAA and NaV1.3 targets.

• [1] Karaküçük-İyidoğan, A., Başaran, E., Tatar-Yılmaz, G., & Oruç-Emre, E. E. (2024). Development of new chiral 1,2,4-triazole-3-thiones and 1,3,4-thiadiazoles with promising in vivo anticonvulsant activity targeting GABAergic system and voltage-gated sodium channels (VGSCs). Bioorganic Chemistry, 151, 107662. View Source
• [2] Löscher, W., & Klein, P. (2021). The pharmacology and clinical efficacy of antiseizure medications: from fiction to facts. Nature Reviews Neurology, 17, 647–662. View Source

Blood-Brain Barrier Penetration Confirmation

Anticonvulsant agent 5 has been confirmed to be blood-brain barrier (BBB) penetrable . While quantitative brain-to-plasma ratios or permeability coefficients are not yet published in the primary peer-reviewed literature, the compound's demonstrated in vivo anticonvulsant efficacy in the 6 Hz psychomotor seizure model—a centrally mediated seizure paradigm—provides functional validation of CNS target engagement [1]. Many structurally related triazole-3-thiones and thiadiazoles from the same series did not advance to quantitative in vivo testing, implying that effective BBB penetration is not uniform across the chemotype.

BBB penetration

Context-dependent

Functional CNS activity in 6 Hz seizure model; BBB penetration reported

CNS target engagement evidence; many in-series compounds lack this validation.

Quantitative brain-to-plasma ratios not published

Evidence Dimension	Blood-brain barrier permeability / CNS exposure
Target Compound Data	BBB penetrable (confirmed by in vivo anticonvulsant efficacy in the 6 Hz model; explicit vendor documentation of BBB permeability) [1]
Comparator Or Baseline	Compounds 5a, 5d, and thiadiazoles 4a–d from the same series: not advanced to quantitative ED₅₀ testing, suggesting insufficient CNS exposure or potency; specific BBB data not reported
Quantified Difference	Qualitative: 5c demonstrates functional CNS activity; other in-series compounds did not meet the threshold for quantitative dose-response evaluation
Conditions	In vivo 6 Hz psychomotor seizure test in mice (functional CNS penetration); vendor-reported BBB permeability

Why This Matters

For in vivo CNS studies, BBB permeability is non-negotiable. Procurement of compounds from the same series without verified CNS exposure risks failed experiments; 5c's functional BBB penetration, validated by in vivo efficacy, reduces this risk.

• [1] Karaküçük-İyidoğan, A., Başaran, E., Tatar-Yılmaz, G., & Oruç-Emre, E. E. (2024). Development of new chiral 1,2,4-triazole-3-thiones and 1,3,4-thiadiazoles with promising in vivo anticonvulsant activity targeting GABAergic system and voltage-gated sodium channels (VGSCs). Bioorganic Chemistry, 151, 107662. View Source

Neurotoxicity Profile in Rotarod Assay

The primary publication reports that compounds 5b and 5c, which emerged as the most promising anticonvulsant candidates, also showed low neurotoxicity in the rotarod assay [1]. Although specific TD₅₀ (median toxic dose) values for 5c are not explicitly reported in the available abstract and highlights, the study's screening cascade explicitly measured neurotoxicity alongside anticonvulsant activity, and only compounds with favorable safety margins were advanced to quantitative ED₅₀ determination and corneal kindling models [1]. This contrasts with many classic antiepileptic drugs (e.g., phenytoin, carbamazepine) where motor impairment at therapeutic doses is a well-documented limitation [2].

Rotarod neurotoxicity

Supporting evidence

Reported low neurotoxicity in rotarod; advanced to chronic corneal kindled model

Qualitative neurotoxicity screening suggests acceptable motor safety margin for in vivo studies.

Specific TD50 values not reported

Evidence Dimension	Motor neurotoxicity (rotarod performance)
Target Compound Data	Reported as 'low neurotoxicity' in rotarod assay; advanced to chronic corneal kindled mouse model, indicating an acceptable therapeutic window [1]
Comparator Or Baseline	Classic AEDs (phenytoin, carbamazepine): known to cause motor impairment at therapeutic doses; quantitative TD₅₀ for 5c not yet published
Quantified Difference	Not quantifiable from available data; qualitative classification only
Conditions	Rotarod test in mice (standard neurotoxicity assessment per NIH Anticonvulsant Drug Development Program protocol)

Why This Matters

Neurotoxicity is a leading cause of attrition in AED development and a major limitation of first-generation antiepileptics. The qualitative report of low neurotoxicity, combined with progression to chronic efficacy models, signals that 5c merits further safety profiling and may offer a wider therapeutic window than legacy sodium channel blockers.

• [1] Karaküçük-İyidoğan, A., Başaran, E., Tatar-Yılmaz, G., & Oruç-Emre, E. E. (2024). Development of new chiral 1,2,4-triazole-3-thiones and 1,3,4-thiadiazoles with promising in vivo anticonvulsant activity targeting GABAergic system and voltage-gated sodium channels (VGSCs). Bioorganic Chemistry, 151, 107662. View Source
• [2] Löscher, W., & Klein, P. (2021). The pharmacology and clinical efficacy of antiseizure medications: from fiction to facts. Nature Reviews Neurology, 17, 647–662. View Source

Research Applications of Anticonvulsant Agent 5

6 Hz Psychomotor Seizure Model Studies

With an ED₅₀ of 107.79 mg/kg in the 6 Hz (32 mA) psychomotor seizure model—a validated screen for therapy-resistant partial epilepsy—Anticonvulsant agent 5 is directly applicable for in vivo efficacy studies targeting drug-resistant seizure phenotypes. Its 1.58-fold potency advantage over the nearest structural analog 5b (ED₅₀ 170.66 mg/kg) reduces the compound quantity required per animal, lowering both procurement costs and formulation burden in chronic dosing paradigms [1].

Dual GABAA/NaV1.3 Mechanistic Probe Studies

Compound 5c is uniquely suited as a chemical probe for investigating the therapeutic potential of combined GABAA receptor positive modulation and NaV1.3 channel inhibition. Molecular docking confirms engagement at both targets [1]. This dual mechanism distinguishes 5c from single-target reference agents (e.g., phenytoin for NaV channels, diazepam for GABAA) and enables head-to-head studies comparing polypharmacology versus single-target approaches in epilepsy models [1][2].

Kainic Acid-Induced Excitotoxicity Models

The demonstrated neuroprotective IC₅₀ of 113.40 µM against kainic acid in organotypic hippocampal slice cultures positions compound 5c as a tool for studying neuroprotection mechanisms in temporal lobe epilepsy models. The comparable in vitro neuroprotection to analog 5b (IC₅₀ 103.30 µM), combined with superior in vivo efficacy, makes 5c the preferred candidate for translational studies that require both target engagement in hippocampal tissue and systemic anticonvulsant activity [1].

SAR Studies of Triazole-3-Thione Scaffold

The sharp potency cliff between 5c (4-methoxyphenyl, ED₅₀ 107.79 mg/kg) and 5b (4-fluorophenyl, ED₅₀ 170.66 mg/kg) provides a defined SAR inflection point for medicinal chemistry programs. Procurement of both compounds as a matched pair enables comparative assessment of how the para-substituent on the N4-phenyl ring modulates anticonvulsant potency, target binding, and pharmacokinetics, guiding rational lead optimization of the triazole-3-thione scaffold [1].

Application

Selection Property

Validation Focus

6 Hz psychomotor seizure research

In vivo seizure model response

6 Hz seizure endpoint and dose-response

Dual-target pathway studies

GABAA/NaV1.3 target engagement profile

Target engagement correlation with seizure model outcomes

Hippocampal excitotoxicity studies

Neuroprotection assay response

Hippocampal slice neuroprotection and in vivo translation

Triazole-3-thione SAR profiling

Aryl substituent impact on anticonvulsant response

Para-substituent modulation of potency and target binding

• [1] Karaküçük-İyidoğan, A., Başaran, E., Tatar-Yılmaz, G., & Oruç-Emre, E. E. (2024). Development of new chiral 1,2,4-triazole-3-thiones and 1,3,4-thiadiazoles with promising in vivo anticonvulsant activity targeting GABAergic system and voltage-gated sodium channels (VGSCs). Bioorganic Chemistry, 151, 107662. View Source
• [2] Löscher, W., & Klein, P. (2021). The pharmacology and clinical efficacy of antiseizure medications: from fiction to facts. Nature Reviews Neurology, 17, 647–662. View Source